Cas no 5193-88-4 (4-Chloro-5,6-dimethoxypyrimidine)

• Product Name: 4-Chloro-5,6-dimethoxypyrimidine
• CAS No: 5193-88-4
• MF: C₆H₇ClN₂O₂
• MW: 174.584980249405
• MDL: MFCD24153943
• CID: 4553893
• PubChem ID: 22372060
• Update Time: 2025-06-08

4-Chloro-5,6-dimethoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5,6-dimethoxypyrimidine
• 4-Chlor-5,6-dimethoxypyrimidin
• AMY11633
• SB57319
• SY122422
• H10092
• A924251

• MDL： MFCD24153943
• Inchi： 1S/C6H7ClN2O2/c1-10-4-5(7)8-3-9-6(4)11-2/h3H,1-2H3
• InChI Key： DKBXBJYGZWSILU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC=N1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• XLogP3: 1.4
• Topological Polar Surface Area: 44.2

Experimental Properties

• Boiling Point: 250.8±35.0°C at 760 mmHg

4-Chloro-5,6-dimethoxypyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H320-H335
• Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 4-Chloro-5,6-dimethoxypyrimidine

Professional Introduction to 4-Chloro-5,6-dimethoxypyrimidine (CAS No. 5193-88-4)

4-Chloro-5,6-dimethoxypyrimidine, with the chemical formula C₆H₅ClN₂O₂ and CAS number 5193-88-4, is a significant intermediate in modern pharmaceutical synthesis. This compound belongs to the pyrimidine class, which is renowned for its broad applications in medicinal chemistry due to its structural similarity to nucleic acid bases. The presence of both chloro and methoxy substituents on the pyrimidine ring enhances its reactivity, making it a versatile building block for the development of various bioactive molecules.

The chemical structure of 4-Chloro-5,6-dimethoxypyrimidine features a pyrimidine core substituted at the 4-position with a chlorine atom and at the 5- and 6-positions with methoxy groups. This specific arrangement imparts unique electronic and steric properties that are exploited in synthetic chemistry. The chlorine atom, for instance, is a common leaving group in nucleophilic substitution reactions, while the methoxy groups can participate in various functionalization strategies, such as etherification or demethylation reactions.

In recent years, 4-Chloro-5,6-dimethoxypyrimidine has garnered attention in the pharmaceutical industry due to its role in synthesizing antiviral and anticancer agents. Its derivatives have been explored as inhibitors of enzymes critical in viral replication and tumor growth. For instance, modifications at the 2-position of the pyrimidine ring can yield compounds with enhanced binding affinity to target proteins. This has led to several research efforts aimed at developing novel therapeutic strategies.

One of the most compelling applications of 4-Chloro-5,6-dimethoxypyrimidine is in the synthesis of antiviral medications. Pyrimidine-based compounds are known to mimic natural nucleobases, allowing them to interfere with viral polymerases during replication. Researchers have leveraged this property to design inhibitors for RNA viruses, including those responsible for emerging infectious diseases. The chlorine substituent on 4-Chloro-5,6-dimethoxypyrimidine facilitates further derivatization into more complex structures that can exhibit potent antiviral activity.

Furthermore, 4-Chloro-5,6-dimethoxypyrimidine serves as a precursor in the development of anticancer drugs. Pyrimidine derivatives have been shown to inhibit kinases and other enzymes involved in cancer cell proliferation. By strategically modifying the substituents on the pyrimidine ring, chemists can fine-tune the pharmacokinetic properties of these compounds. For example, introduction of hydroxyl or amine groups can improve solubility and bioavailability while maintaining high efficacy against tumor cells.

The synthetic utility of 4-Chloro-5,6-dimethoxypyrimidine extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its reactivity allows for the construction of heterocyclic frameworks that are valuable in crop protection agents and industrial processes. The ability to introduce diverse functional groups makes it a cornerstone in multi-step synthetic routes where regioselectivity and yield optimization are paramount.

Recent advances in computational chemistry have further enhanced the understanding of how 4-Chloro-5,6-dimethoxypyrimidine behaves in different reaction conditions. Molecular modeling studies have revealed insights into its interactions with biological targets, aiding medicinal chemists in designing more effective derivatives. These computational tools predict not only binding affinities but also metabolic stability and toxicity profiles, accelerating the drug discovery pipeline.

In conclusion,4-Chloro-5,6-dimethoxypyrimidine (CAS No. 5193-88-4) is a multifaceted compound with profound implications in pharmaceutical research and industrial applications. Its unique structural features enable it to serve as a key intermediate in synthesizing life-saving medications while also finding utility in other chemical domains. As research continues to uncover new derivatives and applications,4-Chloro-5,6-dimethoxypyrimidine will undoubtedly remain at the forefront of chemical innovation.